Cas no 26832-95-1 (Propanedioic acid, [[(3-fluorophenyl)amino]methylene]-, diethyl ester)

Propanedioic acid, [[(3-fluorophenyl)amino]methylene]-, diethyl ester structure
26832-95-1 structure
Product Name:Propanedioic acid, [[(3-fluorophenyl)amino]methylene]-, diethyl ester
CAS No:26832-95-1
MF:C14H16FNO4
MW:281.279547691345
CID:1431082
PubChem ID:624584
Update Time:2025-04-20

Propanedioic acid, [[(3-fluorophenyl)amino]methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [[(3-fluorophenyl)amino]methylene]-, diethyl ester
    • diethyl 2-(((3-fluorophenyl)amino)methylene)malonate
    • diethyl {[(3-fluorophenyl)amino]methylidene}propanedioate
    • IJUVQKNYLHHDTC-UHFFFAOYSA-N
    • STK035259
    • 26832-95-1
    • SCHEMBL4150771
    • DB-095876
    • diethyl 2-[(3-fluorophenylamino)methylidene]malonate
    • Diethyl 2-[(3-fluoroanilino)methylene]malonate
    • AKOS003239316
    • Diethyl 2-[(3-fluoroanilino)methylene]malonate #
    • 2-Amino-1,1-dicarboxylic acid, N-[3-fluorophenyl]-
    • Inchi: 1S/C14H16FNO4/c1-3-19-13(17)12(14(18)20-4-2)9-16-11-7-5-6-10(15)8-11/h5-9,16H,3-4H2,1-2H3
    • InChI Key: IJUVQKNYLHHDTC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

  • Exact Mass: 281.10638
  • Monoisotopic Mass: 281.10633615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
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